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Compound of Interest

Compound Name: Ethyl 5-methyl-3-oxohexanoate
CAS No.: 34036-16-3
Cat. No.: B1580791
Get Quote
. J

CAS: 34036-16-3 | Formula: C

H
O
| Synonyms: Ethyl isovalerylacetate, 5-Methyl-3-oxohexanoic acid ethyl ester[1][2][3]

Executive Summary & Immediate Safety Profile

Ethyl 5-methyl-3-oxohexanoate is a

-keto ester frequently used as an intermediate in pharmaceutical synthesis.[1][2][3] While not
classified as a P-listed or U-listed acute hazardous waste under US EPA RCRA regulations, it
is a combustible liquid and an irritant.[1][2][3]

Critical Prohibition: Never dispose of this compound via sanitary sewer systems (drain
disposal). Its insolubility in water and potential for hydrolysis necessitate thermal destruction via
high-temperature incineration.[1][2]
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Hazardous Properties Table

Property Value Implications for Disposal

Combustible (Class IlIA). Not
RCRA Ignitable (D001) if pure,
but often mixed with flammable
solvents.[1][2][3]

Flash Point ~82°C (180°F)

Do not flush. Will phase-
N separate and clog/damage

Water Solubility Insoluble ) )
plumbing or accumulate in

traps.[1][2]

Avoid contact with strong

oxidizers and strong bases
Reactivity Stable (risk of

hydrolysis/decarboxylation).[2]

[3]

Wear nitrile gloves, safety
GHS Hazards H315, H319, H335 goggles, and work in a fume
hood.[1][2][3]

Pre-Disposal Logistics: Segregation & Packaging

Effective disposal begins at the bench.[2][3] Improper segregation is the leading cause of waste
rejection by Environmental Health & Safety (EHS) departments.[2][3]

A. Chemical Compatibility & Segregation[2][3]

o Compatible Streams: Can be consolidated with Non-Halogenated Organic Solvents (e.g.,
Acetone, Ethyl Acetate, Ethanol, Hexane).[1][2][3]

e Incompatible Streams:
o Strong Oxidizers: (e.g., Nitric acid, Peroxides) — Risk of exothermic reaction/fire.[2][3]

o Strong Bases: (e.g., Sodium Hydroxide) — Causes rapid hydrolysis of the ester, generating
heat and pressure (CO
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evolution if decarboxylation occurs).[2][3]
o Halogenated Solvents: (e.g., DCM, Chloroform) — Keep separate to minimize incineration

costs, unless your facility combines all organics.[2][3]

B. Container Selection

o Primary Choice: High-Density Polyethylene (HDPE) carboys (Jerrycans).[1][2] HDPE is
resistant to esters and ketones.[2][3]

e Secondary Choice: Amber glass bottles (for smaller volumes < 1L).[2][3]

e Venting: Use vented caps if the waste mixture contains volatile solvents or if there is a risk of

slow hydrolysis generating pressure.[2][3]

Decision Logic & Workflow

The following decision tree illustrates the logical flow for classifying and routing Ethyl 5-

methyl-3-oxohexanoate waste.
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Waste Generation:
Ethyl 5-methyl-3-oxohexanoate

Is the waste Pure or Mixed?

Pure Mixture

Pure Substance / Stock Mixed with Solvents

Check Mixture Flash Point

Label: 'Non-RCRA Regulated

Organic Liquid' ves No
Flash Point < 60°C Flash Point > 60°C
(e.g., w/ Acetone/Hexane) (e.g., w/ DMSO/DMF)

: :

Label: '"Hazardous Waste:
Ignitable (DOO1)'

Label: 'Combustible Liquid'

Disposal Method:

High-Temp Incineration
(Fuel Blending)

Click to download full resolution via product page

Figure 1. Waste Stream Classification Logic for Ethyl 5-methyl-3-oxohexanoate.

Step-by-Step Disposal Protocol
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Phase 1: Collection & Labeling[1][2][3]

o Select Container: Use a clean, chemically compatible container (HDPE preferred).[2][3]
o Labeling: Attach a hazardous waste tag before adding the first drop of waste.[2][3]

o Chemical Name: Write out "Ethyl 5-methyl-3-oxohexanoate" completely. Do not use
abbreviations or chemical formulas.

o Constituents: If mixed, list all solvents and their approximate percentages (e.g., "Ethyl 5-
methyl-3-oxohexanoate (5%), Ethanol (95%)").

o Hazard Checkboxes: Mark "Irritant” and "Combustible" (or "Flammable" if mixed with low-
flashpoint solvents).[1][2]

Phase 2: Bulking (For Large Quantities)

If you are bulking this waste into a 55-gallon drum for facility pick-up:

e Grounding: Ensure the drum is grounded to prevent static discharge, especially if the ester is
mixed with static-accumulating solvents like hexanes.[2][3]

e Funneling: Use a safety funnel with a flame arrestor and a self-closing lid.

e Log: Record the addition in the satellite accumulation area logbook.

Phase 3: Final Handoff

o Closure: Ensure the cap is screwed on tightly.[2][3] Wipe down the exterior of the container
to remove any drips.[2][3]

e Request: Submit a waste pickup request through your facility’s EHS portal.[2][3]

e Storage: Store in the "Satellite Accumulation Area" (SAA) until pickup. Ensure secondary
containment is present to catch leaks.[2][3]

Spill Management Contingency

© 2026 BenchChem. All rights reserved. 5/8 Tech Support


https://www.chemsrc.com/en/cas/34036-16-3_618065.html
https://rcrainfo.epa.gov/rcrainfo-help/application/publicHelp/nationallydefinedvalues/crossmodule/ndv-crossmodulewastecode.htm
https://www.chemsrc.com/en/cas/34036-16-3_618065.html
https://rcrainfo.epa.gov/rcrainfo-help/application/publicHelp/nationallydefinedvalues/crossmodule/ndv-crossmodulewastecode.htm
https://www.benchchem.com/product/b1580791/docs?utm_src=pdf-body#comprehensive-disposal-guide-ethyl-5-methyl-3-oxohexanoate
https://www.benchchem.com/product/b1580791/docs?utm_src=pdf-body#comprehensive-disposal-guide-ethyl-5-methyl-3-oxohexanoate
https://www.benchchem.com/product/b1580791/docs?utm_src=pdf-body#comprehensive-disposal-guide-ethyl-5-methyl-3-oxohexanoate
https://wap.guidechem.com/encyclopedia/5-methyl-3-oxo-hexanoic-acid-e-dic324096.html
https://www.chemsrc.com/en/cas/34036-16-3_618065.html
https://www.chemsrc.com/en/cas/34036-16-3_618065.html
https://rcrainfo.epa.gov/rcrainfo-help/application/publicHelp/nationallydefinedvalues/crossmodule/ndv-crossmodulewastecode.htm
https://www.chemsrc.com/en/cas/34036-16-3_618065.html
https://rcrainfo.epa.gov/rcrainfo-help/application/publicHelp/nationallydefinedvalues/crossmodule/ndv-crossmodulewastecode.htm
https://www.chemsrc.com/en/cas/34036-16-3_618065.html
https://rcrainfo.epa.gov/rcrainfo-help/application/publicHelp/nationallydefinedvalues/crossmodule/ndv-crossmodulewastecode.htm
https://www.chemsrc.com/en/cas/34036-16-3_618065.html
https://rcrainfo.epa.gov/rcrainfo-help/application/publicHelp/nationallydefinedvalues/crossmodule/ndv-crossmodulewastecode.htm
https://www.chemsrc.com/en/cas/34036-16-3_618065.html
https://rcrainfo.epa.gov/rcrainfo-help/application/publicHelp/nationallydefinedvalues/crossmodule/ndv-crossmodulewastecode.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1580791?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

Personal Protective Equipment (PPE): Nitrile gloves, lab coat, safety goggles.[2][3] Respiratory
protection (organic vapor cartridge) recommended for large spills due to potential respiratory
irritation (H335).[2][3]

Scenario Protocol

1. Absorb with inert material (vermiculite, sand,

or pig mats).2.[2][3] Place absorbed material in
Minor Spill (< 100 mL) a sealed bag/container.3. Label as "Debris

contaminated with Ethyl 5-methyl-3-

oxohexanoate".[1][2][3]

1. Evacuate the immediate area.2. Eliminate
ignition sources (turn off hot plates/stirrers).3.
Major Spill (> 1 L) Contact EHS/Emergency Response.4. Do not

attempt cleanup without respiratory protection.

[2](3]

Regulatory & Compliance Context

» RCRA Status: Ethyl 5-methyl-3-oxohexanoate is not a listed hazardous waste (40 CFR
261.33).[1][2] However, under the "Cradle-to-Grave" responsibility, the generator must
determine if the waste exhibits characteristics of ignitability, corrosivity, reactivity, or toxicity.

[1][2][3]

o Pure Substance:[1][2] Non-hazardous by RCRA definition (Flash point > 60°C), but
regulated by local/state codes as industrial chemical waste.[2][3]

o Mixtures: Often classified as D001 (Ignitable) when mixed with common lab solvents.[2][3]
e DOT Shipping (Waste):

o If pure: NA1993, Combustible liquid, n.o.s.[1][2][3] (Ethyl 5-methyl-3-oxohexanoate), 3,
PG HL[1][2][3][4]

o If mixed: UN1993, Flammable liquids, n.o.s.[1][2][3] (Contains Ethanol, Ethyl 5-methyl-3-
oxohexanoate), 3, PG I1.[1][2][3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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BENGHE Safety Operating Guide

Check Availability & Pricing

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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